molecular formula C13H18O5 B8289075 Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

Cat. No. B8289075
M. Wt: 254.28 g/mol
InChI Key: NTKAKVNYAUAMNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

Molecular Formula

C13H18O5

Molecular Weight

254.28 g/mol

IUPAC Name

ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

InChI

InChI=1S/C13H18O5/c1-4-17-13(14)10-5-6-11(12(9-10)16-3)18-8-7-15-2/h5-6,9H,4,7-8H2,1-3H3

InChI Key

NTKAKVNYAUAMNM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)OCCOC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 4-hydroxy-3-methoxybenzoate (9.8 g, 50mmol), 2-bromoethyl methyl ether (8.46 ml, 90 mmol) and potassium carbonate (12.42 g, 90 mmol) in acetone (60 ml) was heated at reflux for 30 hours. The mixture was allowed to cool and the solids removed by filtration. The volatiles were removed from the filtrate by evaporation and the residue triturated with hexane to give ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate (11.3 g, 89%) as a white solid.
Quantity
9.8 g
Type
reactant
Reaction Step One
Quantity
8.46 mL
Type
reactant
Reaction Step One
Quantity
12.42 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.